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Introduction

The study of cellular dynamics and gene regulation at the single-cell level has been
revolutionized by single-cell RNA sequencing (scRNA-seq). Standard scRNA-seq provides a
static snapshot of the transcriptome, capturing the abundance of various RNA molecules at a
single point in time. However, to understand the intricate processes of gene expression, such
as transcription, RNA processing, and degradation, a temporal dimension is necessary.
Metabolic labeling of nascent RNA, a technique that distinguishes newly synthesized
transcripts from the pre-existing RNA pool, offers this temporal resolution.

While there is significant interest in various modified nucleosides for therapeutic and research
purposes, the established and widely adopted method for metabolic labeling of RNA for
sequencing applications, including at the single-cell level, primarily utilizes 4-thiouridine (4sU).
Currently, there are no established or documented protocols for the use of N3-
Aminopseudouridine for metabolic labeling of RNA in single-cell sequencing.
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These application notes will, therefore, focus on the principles and protocols of using 4sU for

single-cell RNA sequencing, a technique often referred to as scSLAM-seq or a similar variant.
We will also discuss the properties of pseudouridine and its derivatives to provide context on

why certain molecules are suitable for metabolic labeling while others are not.

Part 1: Metabolic Labeling with 4-Thiouridine (4sU)
for scRNA-seq

Metabolic labeling with 4sU allows for the temporal analysis of RNA synthesis and decay. 4sU
is a non-toxic uridine analog that is readily taken up by cells and incorporated into newly
transcribed RNA by RNA polymerases. The key to its utility lies in the thiol group, which can be
chemically modified. This modification leads to a specific base change during reverse
transcription, allowing for the computational identification of newly synthesized RNA from
sequencing data.

Experimental Workflow for 4sU-based scRNA-seq

The general workflow involves labeling cells with 4sU, followed by single-cell isolation,
chemical modification of the incorporated 4sU, and subsequent library preparation for
sequencing.

Click to download full resolution via product page

Caption: Workflow of 4sU-based single-cell RNA sequencing.

Quantitative Data from 4sU-based scRNA-seq Studies

The efficiency of 4sU labeling and the subsequent chemical conversion are critical parameters
for the success of these experiments. The following table summarizes key quantitative data
from studies utilizing 4sU for metabolic labeling in sequencing.
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Parameter Value Cell Type | Platform Reference
4sU Concentration 100 uM ZF4 cells / Drop-seq [1112]
Labeling Duration 24 hours mES cells [3]
T-to-C Conversion ]

6.57% (median) ZF4 cells / Drop-seq [1]
Rate (on-beads IAA)
T-to-C Conversion

8.44% C4 platform [1]
Rate (on-beads IAA)
Labeled mRNA
transcripts (on-beads ~37% ZF4 cells [1]
IAA)
Number of Genes )

~670 10x Genomics [1]
Detected per Cell
Number of UMIs per )

~1745 10x Genomics [1]

Cell

Detailed Experimental Protocol: scSLAM-seq

This protocol is a generalized version for performing SLAM-seq on single cells using a droplet-
based platform (e.g., 10x Genomics).

Materials:

» Cell culture medium

e 4-thiouridine (4sU) solution (light sensitive)
e Trypsin or other dissociation reagent

o Phosphate-buffered saline (PBS)

e Bovine serum albumin (BSA)

» lodoacetamide (IAA)
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e Single-cell RNA sequencing kit (e.g., 10x Genomics Chromium)
» Standard molecular biology reagents and equipment
Protocol:
e 4sU Labeling of Cells:
o Culture cells to a confluency of 50-80%.

o Add 4sU to the culture medium to a final concentration of 100 puM. Protect the plate from
light.

o Incubate for the desired labeling period (e.g., 2-24 hours), depending on the experimental
goals.

¢ Single-Cell Suspension Preparation:
o Wash the cells with PBS.

o Dissociate the cells into a single-cell suspension using a suitable method (e.g.,
trypsinization).

o Wash the cells with PBS containing 0.04% BSA.
o Filter the cell suspension through a cell strainer to remove clumps.

o Determine cell concentration and viability. Resuspend the cells in PBS with 0.04% BSA at
the desired concentration for single-cell capture.

e Droplet Generation and Barcoding:

o Proceed immediately with the single-cell library preparation protocol according to the
manufacturer's instructions (e.g., 10x Genomics). This step encapsulates single cells with
barcoded beads in droplets.

o Alkylation of 4sU (On-Bead Reaction):
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o After cell lysis within the droplets and mRNA capture on the beads, perform the chemical
conversion.

o Add iodoacetamide (IAA) to the reaction mixture to a final concentration of 10 mM.

o Incubate at 50°C for 15 minutes in the dark. This step alkylates the thiol group on the
incorporated 4sU.

o Reverse Transcription and Library Preparation:

o Continue with the reverse transcription step as per the manufacturer's protocol. During this
step, the alkylated 4sU will cause the reverse transcriptase to misincorporate a guanine
instead of an adenine, which will be read as a C instead of a T in the final sequence.

o Proceed with cDNA amplification, library construction, and sequencing.
o Data Analysis:
o Align the sequencing reads to the reference genome.

o Use a dedicated software pipeline (e.g., SLAMdunk) to identify T>C conversions in the
reads.

o Quantify the number of new (containing T>C conversions) and old (without T>C
conversions) transcripts for each gene in each cell.

Part 2: The Case of Pseudouridine and its
Derivatives

Pseudouridine (W) is an isomer of uridine and the most abundant RNA modification. It is
formed by the post-transcriptional enzymatic isomerization of uridine residues in RNA. N1-
methylpseudouridine is a further modified version of pseudouridine.

Signaling and Functional Pathway of Pseudouridylation

The incorporation of pseudouridine is not a metabolic labeling event in the same way as 4sU.
Instead, it is a post-transcriptional modification carried out by pseudouridine synthases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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